molecular formula C12H19N3O2S B2650032 Tert-butyl 2-piperazin-1-yl-1,3-thiazole-5-carboxylate CAS No. 2248302-46-5

Tert-butyl 2-piperazin-1-yl-1,3-thiazole-5-carboxylate

Cat. No. B2650032
M. Wt: 269.36
InChI Key: LJVVAELGPKWROB-UHFFFAOYSA-N
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Description

“Tert-butyl 2-piperazin-1-yl-1,3-thiazole-5-carboxylate” is a compound that belongs to a class of organic compounds known as piperazinecarboxylic acids . These are compounds containing a piperazine ring which bears a carboxylic acid group . It’s an important intermediate in many biologically active compounds .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamides were designed, synthesized and evaluated for their antitumor activities in vitro . The structures of the synthesized compounds were characterized by 1H NMR, 13C NMR and elemental analysis .


Molecular Structure Analysis

The molecular structure of “Tert-butyl 2-piperazin-1-yl-1,3-thiazole-5-carboxylate” can be characterized by techniques such as 1H NMR, 13C NMR and elemental analysis .


Chemical Reactions Analysis

The chemical reactions involving “Tert-butyl 2-piperazin-1-yl-1,3-thiazole-5-carboxylate” and similar compounds have been studied. For example, a series of novel N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamides were synthesized and evaluated for their antitumor activities in vitro .

properties

IUPAC Name

tert-butyl 2-piperazin-1-yl-1,3-thiazole-5-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19N3O2S/c1-12(2,3)17-10(16)9-8-14-11(18-9)15-6-4-13-5-7-15/h8,13H,4-7H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJVVAELGPKWROB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)C1=CN=C(S1)N2CCNCC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

269.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 2-piperazin-1-yl-1,3-thiazole-5-carboxylate

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